5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride
Overview
Description
5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride is a chemical compound with the CAS Number: 175203-78-8 . It has a molecular weight of 253.06 . This compound is solid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 5-chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride . Unfortunately, the specific InChI code or SMILES string for this compound is not provided in the retrieved sources.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 73-75 .Scientific Research Applications
Optoelectronic Properties
The compound is used in the study of opto-electrical properties of conjugated small molecules . These small molecules exhibited an absorption maximum at around 347 nm, as expected for electronic transitions of the π – π * type, an optical band gap of 2.74 eV, and strong PL emission located in the red region .
Organic Light Emitting Diodes
This class of semiconductors has been applied in several optoelectronic technologies such as organic light emitting diodes . The development of solution-processed small molecules for organic optoelectronics remains an urgent research task .
Field-Effect Transistors
Another application of these semiconductors is in field-effect transistors . The charge carrier mobility was assessed to be 9.64 × 10^-5 cm^2 V^-1 s^-1 .
Sensors
The compound is also used in the development of sensors . The energy levels of lowest unoccupied molecular orbital (LUMO) and highest occupied molecular orbital (HOMO) were determined by cyclic voltammetry .
Memory Devices
Another application is in the development of memory devices . Because Ohm’s law was dominant at low voltages, space charge-limited conduction (SCLC) following trap-controlled SCLC at higher applied voltages was observed from current–voltage characteristics analysis .
Photovoltaic Cells
The compound is used in the development of photovoltaic cells . Mott-Schottky measurements were also performed .
Fluorescent Probes
Fluorescent probes are powerful tools with vast potential for application in chemical biology . A new highly fluorescent compound precursor was synthesized based on this study considering Hammett substituent constant as parameter, the 4-phenylaminosulfonyl-7-fluoro-2,1,3-benzoxadiazole .
Drug Discovery
These molecules are being widely used in drug discovery, cell imaging, environmental analysis, and various medical applications . The composition of the probe can be varied in order to control the excitation and emission of wavelengths, binding affinity to the molecular target, chemical reactivity, among others .
Safety and Hazards
properties
IUPAC Name |
5-chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2N2O3S/c7-3-1-2-4-5(10-13-9-4)6(3)14(8,11)12/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFBZICACMDZKNQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NON=C2C(=C1Cl)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381360 |
Source
|
| Record name | 5-chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
175203-78-8 |
Source
|
| Record name | 5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175203-78-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 175203-78-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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